meANA

• CAS No.: 21150-19-6
• Molecular Formula: C40H56N10O14S
• Molecular Weight: 933 g/mol
• IUPAC Name: 2-[34-butan-2-yl-13-(3,4-dihydroxybutan-2-yl)-8-hydroxy-22-methoxy-2,5,11,14,27,30,33,36,39-nonaoxo-27λ4-thia-3,6,12,15,25,29,32,35,38-nonazapentacyclo[14.12.11.06,10.018,26.019,24]nonatriaconta-18(26),19(24),20,22-tetraen-4-yl]acetamide
• InChI: InChI=1S/C40H56N10O14S/c1-5-17(2)32-37(60)43-12-30(55)44-26-16-65(63)39-22(21-7-6-20(64-4)9-23(21)47-39)10-24(34(57)42-13-31(56)48-32)45-38(61)33(18(3)28(53)15-51)49-36(59)27-8-19(52)14-50(27)40(62)25(11-29(41)54)46-35(26)58/h6-7,9,17-19,24-28,32-33,47,51-53H,5,8,10-16H2,1-4H3,(H2,41,54)(H,42,57)(H,43,60)(H,44,55)(H,45,61)(H,46,58)(H,48,56)(H,49,59)
• InChI Key: KWVVFUVYNDWIFA-UHFFFAOYSA-N
• SMILES: CCC(C)C1C(=O)NCC(=O)NC2CS(=O)C3=C(CC(C(=O)NCC(=O)N1)NC(=O)C(NC(=O)C4CC(CN4C(=O)C(NC2=O)CC(=O)N)O)C(C)C(CO)O)C5=C(N3)C=C(C=C5)OC
• Synonyms: 6'-O-methyl alpha-amanitin; meANA

Description

The term "meANA" appears in multiple contexts across the provided evidence, but its most scientifically relevant application is as a variant or abbreviated form of Phytophthora sansothis compound (referred to as P. sano this compound in ), an oomycete pathogen threatening soybean production. This pathogen causes root rot (PRR) in soybeans and shares ecological and symptomatic similarities with Phytophthora sojae. Unlike P. sojae, which has well-characterized race-specific resistance genes, P. sansothis compound exhibits isolate-specific virulence patterns, complicating resistance breeding efforts . Additionally, P. sansothis compound is susceptible to chemical controls like metalaxyl and ethaboxam, which are also effective against P. sojae, suggesting overlapping management strategies .

In materials science, "this compound" is referenced as a statistical term (e.g., "this compound" in ) denoting arithmetic means in datasets, such as mechanical properties of fluoropolymers or pharmacokinetic parameters. However, the primary focus here is on its biological context due to the pathogen’s agricultural significance.

Comparison with Similar Compounds

Comparison with Similar Compounds/Pathogens

Table 1: Key Differences Between P. sansomeana and Related Oomycete Pathogens

Property/Criteria	P. sansothis compound (this compound)	P. sojae	P. ultimum (Reference)
Host Specificity	Broad (soybean, corn)	Narrow (primarily soybean)	Broad (multiple crops)
Resistance Mechanism	Partial resistance via 2 QTLs	Race-specific Rps genes	None well-characterized
Chemical Sensitivity	Susceptible to metalaxyl, ethaboxam	Susceptible to metalaxyl	Variable resistance to fungicides
Disease Management	Seed treatments effective	Resistant cultivars + seed treatments	Crop rotation, soil fumigation
Genetic Stability	Isolate-specific virulence	Stable race structure	High genetic variability

Research Findings

Chemical Control Efficacy :

• Seed treatments combining metalaxyl and ethaboxam reduced P. sansothis compound-induced root rot by 60–70% in lab assays, comparable to their efficacy against P. sojae .
• In contrast, P. ultimum shows resistance to metalaxyl in field isolates, necessitating alternative strategies like phosphite-based fungicides .

Genetic Resistance :

• Two small-effect QTLs (quantitative trait loci) in soybean conferred partial resistance to P. sansothis compound, but these were isolate-specific. For example, one isolate overcame both QTLs, highlighting the pathogen’s adaptability .
• P. sojae resistance relies on major Rps genes (e.g., Rps1c, Rps3a), which provide complete but race-specific protection, a contrast to P. sansothis compound’s partial QTL-based resistance .

Ecological Impact :

• P. sansothis compound thrives in both soybean and corn rotations, complicating crop management. In contrast, P. sojae is largely confined to soybean fields, allowing targeted control .

Diagnostic Challenges: P. sansothis compound and P. sojae cause similar root rot symptoms, but molecular markers (e.g., ITS sequencing) are required for definitive identification due to overlapping morphological traits .

Critical Notes and Limitations

• Data Gaps: Studies on P.
• Resistance Durability : The isolate-specific nature of QTLs raises concerns about the longevity of genetic resistance in soybean cultivars .
• Taxonomic Clarification: The term "this compound" is inconsistently defined across disciplines (e.g., as a pathogen, a statistical term, or a geological unit in ). This ambiguity necessitates context-specific interpretation.